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Compound of Interest

Compound Name: 3-Methyl-4-nitropyridine

Cat. No.: B157339 Get Quote

This guide provides essential safety, handling, and storage information for 3-Methyl-4-
nitropyridine (CAS: 1678-53-1). It is intended for researchers, scientists, and professionals in

drug development.

Physical and Chemical Properties
The following table summarizes key quantitative data for 3-Methyl-4-nitropyridine.

Property Value Source

Molecular Formula C₆H₆N₂O₂ PubChem[1]

Molecular Weight 138.12 g/mol PubChem[1]

CAS Number 1678-53-1 PubChem[1]

Appearance Powder, crystals, or chunks Sigma-Aldrich[2][3]

Melting Point
136-138 °C (for N-oxide

derivative)
Sigma-Aldrich[2][3]

Note: Some properties, like melting point, are more readily available for the related compound

3-Methyl-4-nitropyridine N-oxide and are provided here for reference.
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Q1: What are the primary hazards associated with 3-Methyl-4-nitropyridine?

A1: 3-Methyl-4-nitropyridine is classified as hazardous. According to the Globally Harmonized

System (GHS), its primary hazards include:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Always consult the latest Safety Data Sheet (SDS) for a complete list of hazards.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 3-Methyl-4-nitropyridine, appropriate PPE must be worn to minimize

exposure. This includes:

Eye Protection: Chemical safety goggles or face shield.

Hand Protection: Chemical-impermeable gloves (e.g., nitrile rubber).

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or higher is recommended.[2]

Body Protection: A lab coat or other suitable protective clothing.

Q3: What are the proper storage conditions for 3-Methyl-4-nitropyridine?

A3: To ensure stability and safety, store the compound under the following conditions:

Keep the container tightly closed.[4][5][6]

Store in a dry, cool, and well-ventilated place.[4][5][6]

Avoid storing with incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[7]
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Q4: What should I do in case of an accidental spill?

A4: In the event of a spill, follow these steps:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wear the appropriate PPE as described in Q2.

Avoid dust formation.

Carefully sweep up the spilled solid material. Use spark-proof tools and explosion-proof

equipment if necessary.[4][5]

Collect the material into a suitable, closed container for disposal.[4][5]

Clean the spill area thoroughly.

Do not let the chemical enter drains.[4][5]

Q5: How should 3-Methyl-4-nitropyridine be disposed of?

A5: Dispose of the compound and its container in accordance with local, state, and federal

regulations. It should be handled as hazardous waste and disposed of at an approved waste

disposal plant.[6]
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Issue Potential Cause(s) Recommended Action(s)

Material has changed color

(e.g., darkened)

- Exposure to light- Exposure

to air/moisture- Contamination-

Thermal decomposition

- Check storage conditions

against recommendations

(cool, dry, dark, tightly

sealed).- If contamination is

suspected, do not use.

Quarantine the material and

consult with your safety

officer.- Dispose of the material

if decomposition is suspected.

Skin or eye contact occurs
Accidental splash or improper

handling

For Skin Contact: Immediately

wash the affected area with

plenty of soap and water. If

skin irritation occurs, seek

medical advice.[6]For Eye

Contact: Rinse cautiously with

water for several minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

attention.[6]

Inhalation of dust
Improper handling, inadequate

ventilation

Immediately move the affected

person to fresh air and keep

them comfortable for

breathing. If respiratory

symptoms develop, seek

medical attention.[6]

Visual Workflows and Logic
The following diagrams illustrate key workflows and decision-making processes for handling 3-
Methyl-4-nitropyridine.
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Caption: Standard workflow for handling 3-Methyl-4-nitropyridine.
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Caption: Decision-making logic for a spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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